Cas no 1806487-17-1 (5-(3-Chloropropanoyl)-2-methylbenzaldehyde)

• Product Name: 5-(3-Chloropropanoyl)-2-methylbenzaldehyde
• CAS No: 1806487-17-1
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5005527
• Update Time: 2025-05-21

5-(3-Chloropropanoyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropanoyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-8-2-3-9(6-10(8)7-13)11(14)4-5-12/h2-3,6-7H,4-5H2,1H3
• InChI Key： FXXLOKYPPWBROG-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 5-(3-Chloropropanoyl)-2-methylbenzaldehyde

5-(3-Chloropropanoyl)-2-methylbenzaldehyde: A Versatile Chemical Intermediate with Emerging Applications

5-(3-Chloropropanoyl)-2-methylbenzaldehyde (CAS No. 1806487-17-1) is an important organic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of potential applications. This aromatic aldehyde with a chloropropanoyl substituent serves as a valuable building block in pharmaceutical research, material science, and specialty chemical synthesis.

The molecular structure of 5-(3-Chloropropanoyl)-2-methylbenzaldehyde combines both aldehyde and ketone functional groups, making it particularly reactive and useful for various chemical transformations. Researchers have been exploring its potential in developing novel drug intermediates, especially in the synthesis of biologically active molecules targeting neurological and metabolic disorders.

Recent studies highlight the compound's role in organic synthesis pathways, where it serves as a precursor for more complex molecular architectures. Its methylbenzaldehyde core provides excellent stability while the chloropropanoyl side chain offers multiple sites for further functionalization. This dual functionality makes it particularly valuable in medicinal chemistry applications where structural diversity is crucial.

In material science, 5-(3-Chloropropanoyl)-2-methylbenzaldehyde has shown promise in the development of advanced polymeric materials with specific optical and electronic properties. The compound's ability to participate in various condensation reactions makes it suitable for creating novel conjugated systems that are essential for organic electronics applications.

The synthesis of 5-(3-Chloropropanoyl)-2-methylbenzaldehyde typically involves carefully controlled Friedel-Crafts acylation reactions, followed by selective oxidation steps. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry solutions in industrial applications.

Analytical characterization of CAS 1806487-17-1 reveals distinct spectral features that facilitate its identification and quality control. The compound typically appears as a pale yellow crystalline solid with characteristic NMR signals and mass spectral patterns that aid in its structural confirmation and purity assessment.

From a commercial perspective, the market for 5-(3-Chloropropanoyl)-2-methylbenzaldehyde has been steadily growing, driven by increasing demand from the pharmaceutical intermediate sector and specialty chemical manufacturers. Suppliers are focusing on developing scalable production methods to meet the rising needs of research institutions and industrial users.

Safety considerations for handling 5-(3-Chloropropanoyl)-2-methylbenzaldehyde follow standard laboratory protocols for organic compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material, although it doesn't fall under any special regulatory categories.

Recent patent literature reveals innovative applications of 5-(3-Chloropropanoyl)-2-methylbenzaldehyde in developing novel heterocyclic compounds with potential biological activity. Researchers are particularly interested in its use for creating molecular scaffolds that could lead to new therapeutic agents.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, contributing to its growing popularity as a research chemical. Proper storage in amber glass containers under inert atmosphere helps maintain its quality over extended periods.

Future research directions for 5-(3-Chloropropanoyl)-2-methylbenzaldehyde include exploring its potential in catalysis and asymmetric synthesis, where its unique structure might offer advantages in controlling stereochemistry. Additionally, its application in developing functional materials for energy storage and conversion is an active area of investigation.

Quality control standards for CAS 1806487-17-1 typically specify minimum purity levels (often >97%) and rigorous testing for impurities that might affect downstream applications. Advanced analytical techniques including HPLC and GC-MS are commonly employed to ensure product consistency.

The global supply chain for 5-(3-Chloropropanoyl)-2-methylbenzaldehyde has become more robust in recent years, with multiple manufacturers offering the compound in various quantities. This availability supports its increasing use in academic research and industrial development projects worldwide.

Environmental considerations for 5-(3-Chloropropanoyl)-2-methylbenzaldehyde focus on proper waste disposal methods and potential biodegradation pathways. While not classified as environmentally hazardous, responsible handling practices are recommended to minimize any ecological impact.

In conclusion, 5-(3-Chloropropanoyl)-2-methylbenzaldehyde represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and reactivity patterns continues to inspire innovative research and development in chemistry and related fields.